N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-1-naphthamide

• IUPAC Name: N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C19H21NO3/c21-18(17-9-5-7-14-6-1-2-8-16(14)17)20-12-15-13-22-19(23-15)10-3-4-11-19/h1-2,5-9,15H,3-4,10-13H2,(H,20,21)
• InChI Key: WGMTYMDZSFKCIN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)OCC(O2)CNC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the spirocyclic and naphthamide groups. The spirocyclic structure would likely impart some degree of three-dimensionality to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the naphthalene ring might make the compound relatively non-polar and hydrophobic.

Scientific Research Applications

Organic Synthesis and Methodology

The synthesis of N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-1-naphthamide involves interesting chemical transformations. Researchers have used it as a building block or intermediate in organic synthesis:

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Thermophysical Properties

. These data are essential for modeling and predicting material behavior.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with.